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Compound of Interest

Compound Name: Cyanogen fluoride

Cat. No.: B072782

For Researchers, Scientists, and Drug Development Professionals

The introduction of the cyano group is a fundamental transformation in organic synthesis,
providing a versatile handle for the construction of complex molecules, including
pharmaceuticals and agrochemicals. The choice of a cyanating agent is critical, balancing
reactivity, selectivity, and safety. This guide provides an objective comparison of cyanogen
fluoride against two widely used, safer alternatives: tosyl cyanide (TSCN) and N-cyano-N-
phenyl-p-toluenesulfonamide (NCTS).

At a Glance: Physical and Chemical Properties

A summary of the key physical and chemical properties of cyanogen fluoride, tosyl cyanide,
and N-cyano-N-phenyl-p-toluenesulfonamide is presented below.
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Cyanogen Fluoride

Tosyl Cyanide

N-cyano-N-phenyl-
p-

Property .
(FCN) (TsCN) toluenesulfonamid
e (NCTS)

CAS Number 1495-50-7[1] 19158-51-1 55305-43-6[2][3]
Molecular Formula FCNI[1] CsH7NO2S C14H12N202S][3]
Molecular Weight 45.02 g/mol [1] 181.21 g/mol 272.32 g/mol [3]
Appearance Colorless gas|[1] Solid Colorless solid
Melting Point -82 °C[1] 47-50 °C 85-87 °C

- _ 105-106 °C at 1 _
Boiling Point -46.2 °C[1] Not available

mmHg

Solubility Insoluble in water[4] Not available Not available

Performance in Electrophilic Aromatic Cyanation

Direct quantitative comparison of these reagents under identical conditions is scarce in the

literature. However, we can collate representative data for the cyanation of aromatic substrates

to draw qualitative conclusions.

Catalyst/Co

Reagent Substrate . Product Yield (%) Reference
nditions
Cyanogen Aluminium o
] Benzene ] Benzonitrile 20 [1]
Fluoride chloride
4-
Tosyl ) Iron(lIl)
) Anisole ] Methoxybenz 95 [5]
Cyanide chloride o
onitrile
) Palladium o Good to
NCTS Aryl bromides Aryl nitriles [6]
catalyst excellent
3-
NCTS Indoles BFs-OEt2 Good [7]

Cyanoindoles
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From the available data, TSCN and NCTS appear to be more efficient and versatile than

cyanogen fluoride for electrophilic aromatic cyanation, often providing higher yields under

milder conditions, especially when catalyzed.

Safety Profile: A Critical Consideration

Safety is a paramount concern when selecting a cyanating agent. Cyanogen halides, including

cyanogen fluoride, are notoriously toxic and hazardous.

Reagent

Key Hazards

Handling Precautions

Cyanogen Fluoride

Toxic, explosive gas,
flammable, reacts violently with
boron trifluoride and hydrogen
fluoride.[1]

Requires specialized
equipment for handling gases.
Must be stored at low
temperatures (-78.5 °C).[1]

Tosyl Cyanide

Harmful if swallowed, causes
severe skin burns and eye
damage.[8]

Wear protective gloves,
clothing, and eye/face
protection. Handle in a well-

ventilated area.[8]

NCTS

Harmful if swallowed, causes
skin and serious eye irritation,
may cause respiratory
irritation.[2]

Avoid breathing dust/fumes.
Wear protective gloves and
eye/face protection. Use with

adequate ventilation.[2]

Modern reagents like TSCN and particularly NCTS are considered significantly safer

alternatives to cyanogen fluoride due to their solid state, lower volatility, and reduced toxicity.

[6]1°]

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and adapting methods to new

substrates.

Synthesis of Cyanogen Fluoride

Method 1: Pyrolysis of Cyanuric Fluoride[2]
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e Apparatus: An induction-heated carbon tube packed with carbon granules, insulated with
graphite powder, and enclosed in a water-jacketed shell.

e Procedure: Cyanuric fluoride is pyrolyzed at 1300 °C and 50 mmHg pressure. The pyrolysate
is collected in liquid nitrogen traps as a fluffy white solid. The crude cyanogen fluoride is
then purified by distillation.

e Yield: Up to 50%.
Method 2: From Silver Fluoride and Cyanogen lodide[8]
e Reactants: 1.3 g of finely powdered silver fluoride and 1.5 g of cyanogen iodide.

o Procedure: The reactants are placed in a sealed glass tube after removing the air. The tube
is heated in a furnace to 220 °C for 2-3 hours. After cooling in liquid nitrogen, the cyanogen
fluoride is distilled at -70 °C.

 Yield: 20-25%.

Electrophilic Cyanation of Anisole with Tosyl Cyanide[7]

o Reactants: Anisole, N-Thiocyanatosaccharin (as an electrophilic source activated by the
catalyst), and Iron(lll) chloride (catalyst).

e Procedure: To a solution of anisole in a suitable solvent, N-thiocyanatosaccharin (1.2
equivalents) and iron(lll) chloride (2.5 mol %) are added. The reaction mixture is stirred at 40
°C for 2 hours.

o Work-up: The reaction mixture is quenched, and the product is extracted, dried, and purified
by chromatography.

e Yield: 95% of 4-thiocyanatoanisole.

Palladium-Catalyzed Cyanation of Aryl Halides with
NCTSI[8]

o Reactants: Aryl halide, NCTS, and a palladium catalyst.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b072782?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC455820050&countryCode=US&language=en
https://www.benchchem.com/product/b072782?utm_src=pdf-body
https://www.benchchem.com/product/b072782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Procedure: The aryl halide, NCTS, palladium catalyst, and a suitable solvent (e.g., ethanol)
are combined in a reaction vessel. The mixture is heated under an inert atmosphere until the

starting material is consumed.

o Work-up: The reaction mixture is cooled, filtered, and the solvent is removed under reduced
pressure. The residue is then purified by column chromatography.

 Yields: Generally good to excellent, depending on the substrate.

Visualizing the Workflow

To illustrate a typical experimental process, the following diagram outlines the synthesis of
cyanogen fluoride via pyrolysis of cyanuric fluoride.
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4 Pyrolysis Setup
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Synthesis of Cyanogen Fluoride via Pyrolysis

The following diagram illustrates a general workflow for the electrophilic cyanation of an
aromatic compound.
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General Workflow for Aromatic Cyanation

Conclusion

While cyanogen fluoride can be used for electrophilic cyanation, its high toxicity, gaseous
state, and explosive nature make it a less desirable choice for modern synthetic applications. In
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contrast, tosyl cyanide (TSCN) and N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) have
emerged as powerful, safer, and more versatile electrophilic cyanating agents. They are solids,
easier to handle, and often provide higher yields under milder, more controlled conditions,
particularly in catalyzed reactions. For researchers in drug development and other fields
requiring the synthesis of complex nitriles, TSCN and NCTS represent a significant
advancement in terms of both safety and efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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